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Compound of Interest

Compound Name: cis-6-Nonenyl Acetate

CAS No.: 76238-22-7

Cat. No.: B1587849

Get Quote

Executive Summary
cis-6-Nonenyl Acetate (also known as (Z)-6-Nonen-1-yl acetate) is a medium-chain

unsaturated ester commonly used in fragrance and flavor research for its melon/cucumber

profile.[1] While often classified as low-hazard or "Not Classified" under strict GHS criteria by

some vendors, its lipophilic nature and ester functionality dictate specific handling protocols to

prevent dermatitis, cross-contamination, and environmental release.

Immediate Action Profile:

Primary Hazard: Mild Skin/Eye Irritant (Precautionary), Aquatic Toxicity.

Flammability: Low Risk (Flash Point >100°C).[1]

Odor Threshold: Low. Spills will cause persistent, potent olfactory contamination

(melon/green notes).

Core PPE: Nitrile gloves (Splash), Safety Goggles, Lab Coat.
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Risk Assessment & Chemical Behavior
To select the correct PPE, one must understand the molecule's interaction with barrier

materials.

Chemical Logic
Lipophilicity: As a C9 ester, this compound is highly lipophilic (LogP ~3.9). It will readily

penetrate the lipid bilayer of the skin, potentially carrying other contaminants with it.

Polymer Interaction: Esters are known swelling agents for natural rubber latex. While cis-6-
Nonenyl Acetate is less aggressive than short-chain acetates (e.g., Ethyl Acetate),

prolonged contact will eventually degrade standard nitrile gloves.

Volatility: Vapor pressure is low (0.028 mmHg @ 25°C).[1] Inhalation risk is minimal at room

temperature unless the liquid is aerosolized or heated.

Physical Properties Table
Property Value Operational Implication

CAS Number 76238-23-8
Unique Identifier for SDS

retrieval.

Flash Point >100°C (>212°F)
Not a Flammable Liquid

(Category 3 or lower).[1]

Solubility
Insoluble in water; Soluble in

alcohol

Water is ineffective for

cleanup; use

ethanol/surfactants.

Appearance Colorless to pale yellow liquid
Hard to detect visually on white

surfaces.

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "lab safety" rules. Use this matrix based on the specific permeation

kinetics of aliphatic esters.
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Routine Handling (Small Scale / Analytical)
Hand Protection:High-Grade Nitrile Gloves (Minimum thickness: 4-5 mil).

Protocol: Change immediately upon splash. Change every 60 minutes of active handling

to prevent permeation by diffusion.

Eye Protection:Safety Glasses with Side Shields (ANSI Z87.1 or EN166).

Body Protection: Standard cotton/poly lab coat.

Respiratory: Fume hood recommended to control odor; respirator not required.

High Risk (Spills >100mL / Heating / Aerosolization)
Hand Protection:Laminate Barrier Gloves (e.g., Silver Shield® or 8-mil Nitrile double-gloved).

Reasoning: Laminates offer >480 min breakthrough time against esters.

Eye Protection:Chemical Splash Goggles (Indirect Vented).

Respiratory: If heating outside a hood (not recommended), use a Half-Face Respirator with

Organic Vapor (OV) cartridges.

PPE Decision Logic

Task Assessment Volume / Condition?

< 100mL 
 Ambient Temp

> 100mL, Heating,
 or Spill Cleanup

Standard PPE:
4-mil Nitrile

Safety Glasses
Fume Hood

Enhanced PPE:
Laminate Gloves
Splash Goggles

OV Respirator (if outside hood)

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate protective equipment based on exposure

potential.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1587849/docs?utm_src=pdf-body-img#operational-safety-guide-cis-6-nonenyl-acetate-handling-containment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Protocols
A. Transfer & Weighing

Engineering Control: Perform all open-container operations inside a certified chemical fume

hood. This is primarily to contain the potent odor, which can be distracting to other lab

personnel.

Secondary Containment: Place the receiving vessel inside a secondary tray (polypropylene

or stainless steel) to catch drips.

Pipetting: Use positive displacement pipettes if high precision is required, as the viscosity

and surface tension of esters can lead to dripping with air-displacement pipettes.

B. Spill Response (Immediate & Effective)
Because this chemical is insoluble in water, a wet mop will only spread the contamination.

Isolate: Evacuate the immediate area (3-meter radius).

PPE Up: Don splash goggles and double nitrile gloves (or laminate gloves).

Contain: Use a solvent-absorbent sock or dike around the spill perimeter.

Absorb: Apply vermiculite, sand, or activated carbon pads.

Note: Activated carbon is preferred to mitigate odor.

Clean: Scoop absorbed material into a hazardous waste bag. Scrub the surface with an

ethanolic soap solution (70% Ethanol + Detergent) to emulsify the remaining oily residue.

Spill Response Workflow
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Spill Detected

Evaluate Volume

< 50 mL

> 50 mL

Absorb with
Paper/Pads

Dike with
Vermiculite/Sand

Solvent Wash
(Ethanol/Detergent)

Seal in HazWaste
(Label: Organic Esters)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for containment and cleanup of cis-6-Nonenyl Acetate spills.

[2]

Disposal & Environmental Stewardship
cis-6-Nonenyl Acetate should never be poured down the drain.[3] Even if not strictly classified

as a marine pollutant in all jurisdictions, its insolubility and biological activity (pheromone/flavor)

necessitate responsible disposal.
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Waste Stream: Non-Halogenated Organic Solvent Waste.

Container: High-density polyethylene (HDPE) or glass.

Labeling: Must be clearly labeled with the chemical name and "Combustible Liquid" (if local

regulations require it based on flash point >100°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Nonen-1-ol-%20_6Z
https://www.benchchem.com/product/b1587849/docs?utm_src=pdf-body#operational-safety-guide-cis-6-nonenyl-acetate-handling-containment
http://www.thegoodscentscompany.com/data/rw1009131.html
https://www.benchchem.com/product/b1587849/docs?utm_src=pdf-body#operational-safety-guide-cis-6-nonenyl-acetate-handling-containment
https://www.bedoukian.com/products/product-details/cis-6-nonenyl-acetate
https://www.benchchem.com/product/b1587849?utm_src=pdf-custom-synthesis#bc-rfq
https://www.thegoodscentscompany.com/data/rw1047961.html
https://m.indiamart.com/proddetail/cis-6-nonenyl-acetate-76238-22-7-2853675246433.html
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_linalyl_acetate_263630_US-EN_SDS.pdf
https://www.benchchem.com/product/b1587849/docs#operational-safety-guide-cis-6-nonenyl-acetate-handling-containment
https://www.benchchem.com/product/b1587849/docs#operational-safety-guide-cis-6-nonenyl-acetate-handling-containment
https://www.benchchem.com/product/b1587849/docs#operational-safety-guide-cis-6-nonenyl-acetate-handling-containment
https://www.benchchem.com/product/b1587849/docs#operational-safety-guide-cis-6-nonenyl-acetate-handling-containment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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